Cas no 13335-59-6 (Benzenebutanol, 4-hydroxy-2-methoxy-)
13335-59-6 structure
Product Name:Benzenebutanol, 4-hydroxy-2-methoxy-
CAS No:13335-59-6
MF:C11H16O3
MW:196.242943763733
CID:1232884
PubChem ID:71354519
Update Time:2025-04-20
Benzenebutanol, 4-hydroxy-2-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzenebutanol, 4-hydroxy-2-methoxy-
- 4-(4-hydroxybutyl)-3-methoxyphenol
- 13335-59-6
- DTXSID40779026
-
- Inchi: 1S/C11H16O3/c1-14-11-8-10(13)6-5-9(11)4-2-3-7-12/h5-6,8,12-13H,2-4,7H2,1H3
- InChI Key: VBXMTRSRPZRSHN-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C=CC=1CCCCO)O
Computed Properties
- Exact Mass: 196.10998
- Monoisotopic Mass: 196.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 49.7Ų
Experimental Properties
- PSA: 49.69
Benzenebutanol, 4-hydroxy-2-methoxy- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
13335-59-6 (Benzenebutanol, 4-hydroxy-2-methoxy-) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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